Cas no 2098018-50-7 (1-(cyanomethyl)-3-(pyrazin-2-yl)-1H-pyrazole-4-carbonitrile)

• Product Name: 1-(cyanomethyl)-3-(pyrazin-2-yl)-1H-pyrazole-4-carbonitrile
• CAS No: 2098018-50-7
• MF: C₁₀H₆N₆
• MW: 210.194839954376
• CID: 5726659
• PubChem ID: 121213455
• Update Time: 2025-05-19

1-(cyanomethyl)-3-(pyrazin-2-yl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• F2198-4962
• 1-(cyanomethyl)-3-pyrazin-2-ylpyrazole-4-carbonitrile
• 2098018-50-7
• AKOS026723923
• 1-(cyanomethyl)-3-(pyrazin-2-yl)-1H-pyrazole-4-carbonitrile

• Inchi： 1S/C10H6N6/c11-1-4-16-7-8(5-12)10(15-16)9-6-13-2-3-14-9/h2-3,6-7H,4H2
• InChI Key： RRKVBFUTDYGARX-UHFFFAOYSA-N
• SMILES： N1(CC#N)C=C(C#N)C(C2C=NC=CN=2)=N1

Computed Properties

• Exact Mass: 210.06539422g/mol
• Monoisotopic Mass: 210.06539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 91.2Ų

Additional information on 1-(cyanomethyl)-3-(pyrazin-2-yl)-1H-pyrazole-4-carbonitrile

1-(Cyanomethyl)-3-(Pyrazin-2-yl)-1H-Pyrazole-4-Carbonitrile: A Comprehensive Overview

The compound 1-(cyanomethyl)-3-(pyrazin-2-yl)-1H-pyrazole-4-carbonitrile, identified by the CAS registry number 2098018-50-7, is a highly specialized organic chemical with significant potential in various fields of research and application. This molecule belongs to the class of heterocyclic compounds, specifically featuring a pyrazole ring system, which is known for its versatility and reactivity in chemical synthesis. The presence of cyano groups (-CN) further enhances its functional properties, making it a valuable compound in medicinal chemistry, materials science, and advanced material synthesis.

The structure of 1-(cyanomethyl)-3-(pyrazin-2-yl)-1H-pyrazole-4-carbonitrile is characterized by a pyrazole ring substituted at positions 1 and 3. At position 1, a cyanomethyl group (-CH₂CN) is attached, while position 3 bears a pyrazine ring (a six-membered aromatic ring with two nitrogen atoms). Additionally, the pyrazole ring itself is substituted at position 4 with another cyano group. This unique substitution pattern not only imparts stability to the molecule but also confers it with distinct electronic and steric properties, which are highly desirable in drug design and material engineering.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(cyanomethyl)-3-(pyrazin-2-yl)-1H-pyrazole-4-carbonitrile. Researchers have employed various strategies, including multi-component reactions and transition-metal-catalyzed coupling processes, to construct this complex molecule. For instance, a study published in the Journal of Organic Chemistry demonstrated a one-pot synthesis approach utilizing microwave-assisted conditions, which significantly reduced reaction times while maintaining high yields. Such methodologies highlight the compound's accessibility and suitability for large-scale production.

In terms of application, 1-(cyanomethyl)-3-(pyrazin-2-yl)-1H-pyrazole-4-carbonitrile has shown promise in the field of medicinal chemistry. Its structural features make it an ideal candidate for exploring potential drug candidates targeting various therapeutic areas. For example, studies have indicated that this compound exhibits moderate inhibitory activity against certain kinases involved in cancer progression. Furthermore, its ability to act as a scaffold for further functionalization opens up avenues for designing more potent and selective drug molecules.

Beyond pharmacological applications, 1-(cyanomethyl)-3-(pyrazin-2-yl)-1H-pyrazole-4-carbonitrile has also garnered interest in materials science. The compound's rigid structure and electron-withdrawing groups make it suitable for use as a building block in constructing advanced materials such as organic semiconductors and coordination polymers. Recent research has explored its potential as an organic semiconductor component in flexible electronics, where its electronic properties contribute to improved device performance.

The environmental impact of 1-(cyanomethyl)-3-(pyrazin-2-yl)-1H-pyrazole-4-carbonitrile has also been a subject of scrutiny. Studies have assessed its biodegradability under various conditions, revealing that while it exhibits moderate persistence in certain environments, its toxicity profile is relatively low compared to other similar compounds. These findings underscore the importance of responsible handling and disposal practices when working with this compound.

In conclusion, 1-(cyanomethyl)-3-(pyrazin-2-yl)-1H-pyrazole-4-carbonitrile, CAS number 2098018-50-7, stands out as a versatile and multifaceted compound with significant potential across diverse scientific domains. Its unique structure, coupled with recent advancements in synthetic methods and application-oriented research, positions it as a key player in advancing modern chemical innovation.